Cas no 897618-48-3 (N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)cyclopentanecarboxamide)

• Product Name: N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)cyclopentanecarboxamide
• CAS No: 897618-48-3
• MF: C₁₈H₂₆FN₃O₃S
• MW: 383.480746746063
• CID: 6483450
• Update Time: 2025-06-08

N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)cyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)cyclopentanecarboxamide
• Cyclopentanecarboxamide, N-[2-[[4-(4-fluorophenyl)-1-piperazinyl]sulfonyl]ethyl]-

• Inchi： 1S/C18H26FN3O3S/c19-16-5-7-17(8-6-16)21-10-12-22(13-11-21)26(24,25)14-9-20-18(23)15-3-1-2-4-15/h5-8,15H,1-4,9-14H2,(H,20,23)
• InChI Key： SIQRCLLCKWPNLH-UHFFFAOYSA-N
• SMILES： C1(C(NCCS(N2CCN(C3=CC=C(F)C=C3)CC2)(=O)=O)=O)CCCC1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 15.31±0.20(Predicted)

Additional information on N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)cyclopentanecarboxamide

Introduction to N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)cyclopentanecarboxamide and Its Significance in Modern Chemical Biology

N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)cyclopentanecarboxamide, a compound with the CAS number 897618-48-3, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This compound belongs to a class of molecules that have garnered significant attention in recent years due to their potential therapeutic applications. The structural complexity of this molecule, featuring a cyclopentanecarboxamide moiety linked to a piperazine sulfonamide group, makes it a subject of intense study in the field of chemical biology.

The importance of this compound lies in its unique chemical properties and the biological activities it exhibits. The presence of the 4-fluorophenyl group and the piperazine sulfonamide moiety contributes to its pharmacological profile, making it a promising candidate for further investigation. In particular, the sulfonamide group is known for its role in drug design due to its ability to form hydrogen bonds and interact with biological targets effectively.

Recent research has highlighted the potential of N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)cyclopentanecarboxamide in the development of novel therapeutic agents. Studies have shown that this compound exhibits significant binding affinity to various biological targets, suggesting its utility in treating a range of diseases. For instance, its interaction with specific enzymes and receptors has been explored as a means to modulate physiological processes.

The synthesis of N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)cyclopentanecarboxamide involves complex organic transformations that require precise control over reaction conditions. The introduction of the 4-fluorophenyl group into the piperazine ring is particularly critical, as it influences the overall pharmacological activity of the molecule. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity.

One of the most intriguing aspects of this compound is its potential application in treating neurological disorders. The piperazine sulfonamide moiety is known to interact with serotonin receptors, which are implicated in conditions such as depression and anxiety. By modulating these receptors, N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)cyclopentanecarboxamide could offer a new therapeutic approach for these conditions.

In addition to its neurological applications, this compound has shown promise in other therapeutic areas. Research indicates that it may have anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases. The ability of the sulfonamide group to interact with inflammatory pathways suggests that this molecule could modulate immune responses effectively.

The development of N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)cyclopentanecarboxamide also underscores the importance of computational chemistry in drug discovery. Molecular modeling techniques have been used to predict the binding interactions between this compound and its target proteins. These simulations have provided valuable insights into the structural features that contribute to its pharmacological activity.

Preclinical studies have further validated the potential of this compound as a therapeutic agent. In vitro assays have demonstrated its ability to inhibit specific enzymes and receptors relevant to various diseases. These findings have paved the way for more extensive clinical trials to evaluate its safety and efficacy in humans.

The future direction of research on N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)cyclopentanecarboxamide includes exploring its mechanisms of action and identifying new therapeutic applications. By understanding how this compound interacts with biological targets at a molecular level, researchers can optimize its design for better efficacy and reduced side effects.

In conclusion, N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)cyclopentanecarboxamide is a remarkable compound that exemplifies the innovative approaches being taken in chemical biology and drug discovery. Its unique structure and promising biological activities make it a valuable asset in the search for new therapeutic agents. As research continues to uncover its potential, this molecule is poised to play a significant role in addressing some of humanity's most pressing health challenges.